Cas no 1708517-52-5 (tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate)

tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate structure
1708517-52-5 structure
Product Name:tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
CAS No:1708517-52-5
MF:C10H15N3O4
MW:241.243802309036
CID:4671158
Update Time:2023-08-14

tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
    • Inchi: 1S/C10H15N3O4/c1-10(2,3)17-9(14)4-5-12-7-8(6-11-12)13(15)16/h6-7H,4-5H2,1-3H3
    • InChI Key: LYKODKCNYJXLQX-UHFFFAOYSA-N
    • SMILES: O(C(CCN1C=C(C=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 241.10625597 g/mol
  • Monoisotopic Mass: 241.10625597 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 241.24
  • XLogP3: 0.8
  • Topological Polar Surface Area: 89.9
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